N-(Pyrimidin-5-ylmethyl)acetamide

Specification

• CAS No.: 1588441-38-6
• Molecular Formula: C7H9N3O
• Molecular Weight: 151.17 g/mol
• IUPAC Name: N-(pyrimidin-5-ylmethyl)acetamide
• Standard InChI: InChI=1S/C7H9N3O/c1-6(11)10-4-7-2-8-5-9-3-7/h2-3,5H,4H2,1H3,(H,10,11)
• Standard InChI Key: YCOYGPOQCNGNNJ-UHFFFAOYSA-N
• SMILES: CC(=O)NCC1=CN=CN=C1
• Canonical SMILES: CC(=O)NCC1=CN=CN=C1

Introduction

Structural Characteristics and Basic Properties

N-(Pyrimidin-5-ylmethyl)acetamide features a distinctive molecular structure consisting of a pyrimidine ring with a methyl group at the 5-position that connects to an acetamide functional group. This arrangement confers specific chemical and physical properties that determine its behavior in various research applications.

Molecular Identity and Physical Properties

The compound is identified by several key parameters that establish its chemical identity and physical characteristics:

Property	Value
CAS Number	1588441-38-6
Molecular Formula	C7H9N3O
Molecular Weight	151.17 g/mol
Boiling Point	391.3±25.0 °C
InChI Key	YCOYGPOQCNGNNJ-UHFFFAOYSA-N

The compound's structure includes a pyrimidin-5-ylmethyl moiety attached to an acetamide functional group. This configuration suggests potential for interesting biochemical interactions, particularly in contexts relevant to medicinal chemistry and drug development. The high boiling point indicates significant thermal stability, a characteristic that may be advantageous for certain research applications requiring temperature resistance.

Supplier Specification	Value
Typical Purity	95-98%
Storage Recommendation	Room temperature
Product Classification	Protein Degrader Building Block

The compound is generally supplied with purity levels ranging from 95% to 98%, making it suitable for precise research applications where contaminants could interfere with experimental outcomes. Its stability at room temperature simplifies storage requirements for laboratory settings, eliminating the need for specialized refrigeration or environmental controls.

Brand	Packaging	Price (USD)
Abosyn 61-10876	1g	$520
Crysdot CD11245810	1g	$574
Crysdot CD11245810	100mg	$144
Crysdot CD11245810	250mg	$230
Matrix Scientific 126848	1g	$1044

This pricing structure reflects the specialized nature of the compound and its current positioning as a research material rather than a bulk chemical. The significant variation in pricing between suppliers (over $500 difference for a 1g quantity) suggests potential differences in synthesis methods, purity guarantees, or market positioning strategies.

Supply Chain Considerations

The availability of N-(Pyrimidin-5-ylmethyl)acetamide appears somewhat limited and potentially inconsistent across the chemical marketplace. Some suppliers have discontinued specific package sizes, indicating possible challenges in maintaining consistent inventory or responding to fluctuating demand patterns.

Researchers intending to utilize this compound should verify current availability and consider securing adequate quantities for planned research activities, particularly for longer-term projects that may require consistent access to the same lot or supplier.

Structural Relationships and Comparative Analysis

N-(Pyrimidin-5-ylmethyl)acetamide shares structural similarities with various compounds of interest in medicinal chemistry and pharmaceutical research.

Related Compounds

The compound appears in documentation related to triflumezopyrim, an insecticide with the IUPAC name 3,4-dihydro-2,4-dioxo-1-(pyrimidin-5-ylmethyl)-3-(α,α,α-trifluoro-m-tolyl)-2H-pyrido[1,2-a]pyrimidin-1-ium-3-ide. This relationship suggests potential relevance to pesticide metabolism studies or structural optimization efforts in agricultural chemistry.

Several compounds sharing the pyrimidin-5-ylmethyl scaffold appear in the same documentation, including:

• 2-(2-pyridyl)-N-(pyrimidin-5-ylmethyl)-2-[3-(trifluoromethyl)phenyl]acetamide

• N-[(2,4-dioxo-1H-pyrimidin-5-yl)methyl]-2-(2-pyridyloxy)-2-[3-(trifluoromethyl)phenyl]acetamide

• 2-(2-pyridyloxy)-N-(pyrimidin-5-ylmethyl)-2-[3-(trifluoromethyl)phenyl]acetamide

These structural relationships may provide insight into potential modification strategies for enhancing specific properties or biological activities of N-(Pyrimidin-5-ylmethyl)acetamide in future research efforts.